2-fluoro-N-[3-(morpholine-4-carbonyl)phenyl]benzene-1-sulfonamide
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Description
2-fluoro-N-[3-(morpholine-4-carbonyl)phenyl]benzene-1-sulfonamide is a useful research compound. Its molecular formula is C17H17FN2O4S and its molecular weight is 364.39. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition
Aromatic sulfonamide inhibitors, including those with structures related to "2-fluoro-N-[3-(morpholine-4-carbonyl)phenyl]benzene-1-sulfonamide," have been studied for their inhibitory activities against carbonic anhydrase isoenzymes hCA I, II, IV, and XII. These compounds exhibited nanomolar inhibitory concentrations, indicating potential therapeutic applications in conditions where carbonic anhydrase activity is implicated (Supuran, Maresca, Gregáň, & Remko, 2013).
Antimicrobial Activity
Sulfonamides and carbamates derived from 3-fluoro-4-morpholinoaniline, an intermediate of the antibiotic drug linezolid, have been synthesized and shown to possess significant antimicrobial activity against a range of bacteria and fungi. These findings suggest the potential for developing new antimicrobial agents from sulfonamide derivatives (Janakiramudu et al., 2017).
Cytotoxic Activity
Novel sulfonamide derivatives, including those with morpholinophenyl moieties, have been synthesized and evaluated for their cytotoxic activity against breast and colon cancer cell lines. Some compounds demonstrated potent activity, suggesting their potential in cancer therapy (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).
Polymorphism Studies
Research on fluorine-substituted aromatic sulfonamides has explored their polymorphism, which is significant for understanding the material's crystalline properties and implications for drug design and development. These studies indicate how fluorine atoms influence the polymorphic forms of such compounds (Terada et al., 2012).
A novel method for introducing the difluoromethylene sulfonamide group into organic compounds has been developed, highlighting the versatility of such compounds in organic synthesis and the potential for creating new molecules with unique properties (Li & Liu, 2007).
Properties
IUPAC Name |
2-fluoro-N-[3-(morpholine-4-carbonyl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O4S/c18-15-6-1-2-7-16(15)25(22,23)19-14-5-3-4-13(12-14)17(21)20-8-10-24-11-9-20/h1-7,12,19H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZQHWFPJPSJVSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.